Cas no 1249777-20-5 (N-(4-aminocyclohexyl)-2-cyclopropylacetamide)
N-(4-aminocyclohexyl)-2-cyclopropylacetamide Chemical and Physical Properties
Names and Identifiers
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- AKOS010824314
- EN300-718861
- N-(4-aminocyclohexyl)-2-cyclopropylacetamide
- 2-cyclopropyl-N-[(1s,4s)-4-aminocyclohexyl]acetamide
- 1249777-20-5
- EN300-377423
- 2137095-35-1
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- Inchi: 1S/C11H20N2O/c12-9-3-5-10(6-4-9)13-11(14)7-8-1-2-8/h8-10H,1-7,12H2,(H,13,14)
- InChI Key: RFJVSZVIBOZGEA-UHFFFAOYSA-N
- SMILES: O=C(CC1CC1)NC1CCC(CC1)N
Computed Properties
- Exact Mass: 196.157563266g/mol
- Monoisotopic Mass: 196.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.1Ų
N-(4-aminocyclohexyl)-2-cyclopropylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718861-1.0g |
N-(4-aminocyclohexyl)-2-cyclopropylacetamide |
1249777-20-5 | 1g |
$0.0 | 2023-06-07 |
N-(4-aminocyclohexyl)-2-cyclopropylacetamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-(4-aminocyclohexyl)-2-cyclopropylacetamide
Introduction to N-(4-aminocyclohexyl)-2-cyclopropylacetamide (CAS No: 1249777-20-5)
N-(4-aminocyclohexyl)-2-cyclopropylacetamide, identified by its CAS number 1249777-20-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both cyclohexyl and cyclopropyl moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.
The compound's structure consists of an acetamide functional group attached to a 4-aminocyclohexyl side chain, with a 2-cyclopropyl substituent. This arrangement suggests potential interactions with biological targets, making it a promising scaffold for the design of novel therapeutic agents. The cyclohexyl ring, known for its ability to mimic the conformational flexibility of biological molecules, could enhance binding affinity to protein targets, while the cyclopropyl group may contribute to metabolic stability and selectivity.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. N-(4-aminocyclohexyl)-2-cyclopropylacetamide fits into this category, as its structural features allow for selective interaction with specific enzymes or receptors. For instance, studies have suggested that similar amine-containing compounds can interact with enzymes involved in inflammatory pathways, potentially making this molecule a candidate for anti-inflammatory therapies.
The synthesis of N-(4-aminocyclohexyl)-2-cyclopropylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the cyclohexylamine derivative, followed by acetylation and subsequent introduction of the cyclopropyl group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity in these processes.
Evaluation of the pharmacological properties of N-(4-aminocyclohexyl)-2-cyclopropylacetamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential activity against various biological targets, including enzymes and receptors relevant to diseases such as cancer and neurodegeneration. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.
The compound's pharmacokinetic profile is also an area of active research. Studies have examined its solubility, bioavailability, and metabolic pathways to understand how it is processed within the body. The presence of both polar and non-polar regions in its structure suggests that it may exhibit good oral bioavailability while also being metabolically stable enough to reach target sites effectively.
In conclusion, N-(4-aminocyclohexyl)-2-cyclopropylacetamide (CAS No: 1249777-20-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable compound for exploring new therapeutic strategies. As research continues to uncover more about its properties and potential applications, this molecule is likely to play an important role in the future of drug discovery.
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